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Compound of Interest

Compound Name: 1,13-Tridecanolide

Cat. No.: B158905

CAS Number: 1725-04-8 IUPAC Name: Oxacyclotetradecan-2-one

This technical guide provides a comprehensive overview of 1,13-Tridecanolide, a naturally
occurring macrocyclic lactone. The information is curated for researchers, scientists, and
professionals in the field of drug development, presenting the current state of knowledge on its
chemical properties, synthesis, and potential biological activities based on the broader class of
macrocyclic lactones.

Physicochemical Properties

1,13-Tridecanolide, also known as Oxacyclotetradecan-2-one, is a 13-membered macrocyclic
lactone. It is a naturally occurring compound found in the root of the Angelica plant (Angelica
archangelica). Its fundamental properties are summarized below.
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Property Value Source
CAS Number 1725-04-8
IUPAC Name Oxacyclotetradecan-2-one

Tridecanolide, 13-

Synonyms Tridecanolide, Tridecano-13-
lactone

Molecular Formula C13H2402

Molecular Weight 212.33 g/mol

Appearance Solid

Melting Point 33-36 °C

Boiling Point 123-125 °C at 3 mmHg

logP (predicted) 4.15-4.81

Water Solubility (predicted) 0.0048 g/L

Synthesis of 1,13-Tridecanolide

While specific, detailed experimental protocols for the synthesis of 1,13-Tridecanolide are not
extensively reported in the literature, the general synthesis of macrocyclic lactones is a well-
established field in organic chemistry. A common and powerful method for the formation of
large rings is Ring-Closing Metathesis (RCM). This reaction typically involves a diene precursor
and a ruthenium-based catalyst.

A conceptual workflow for the synthesis of 1,13-Tridecanolide via RCM is presented below.
This would involve the synthesis of a long-chain w-hydroxy acid with a terminal double bond,
followed by esterification with an unsaturated alcohol to form a diene ester, which can then
undergo intramolecular cyclization.
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Conceptual workflow for the synthesis of 1,13-Tridecanolide.
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Biological Activity and Potential for Drug
Development

Currently, 1,13-Tridecanolide is primarily recognized as a fragrance compound and a
component of angelica root oil. There is a notable lack of research into its specific
pharmacological activities. However, the broader class of macrocyclic lactones encompasses a
wide range of biologically active molecules, suggesting that 1,13-Tridecanolide could be a
subject for future investigation in drug discovery.

Macrocyclic lactones have demonstrated significant potential in various therapeutic areas.[1]
For instance, some macrolides are potent antiparasitic agents, while others exhibit anticancer
properties.[1]

Class of Macrocyclic

Example Biological Activity
Lactone
Avermectins Ivermectin Anthelmintic, insecticidal
) ) Anticancer (microtubule
Epothilones Epothilone B o
stabilization)
Tacrolimus (FK506) Tacrolimus Immunosuppressant
_ o _ Immunosuppressant,
Rapamycin (Sirolimus) Rapamycin

anticancer (mTOR inhibitor)

The anticancer activity of some macrocyclic lactones has been attributed to their ability to
modulate various signaling pathways involved in cell proliferation, angiogenesis, and
metastasis.[2] A generalized signaling pathway that can be targeted by certain anticancer
macrocyclic lactones is illustrated below.
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Generalized signaling pathways targeted by some anticancer macrocyclic lactones.

Pharmacokinetics
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Specific pharmacokinetic data for 1,13-Tridecanolide is not available. However, the
pharmacokinetic properties of the broader class of macrocyclic lactones have been studied,
particularly for antiparasitic agents.[1] Generally, these compounds are characterized by high
lipophilicity, which leads to a large volume of distribution and prolonged retention in tissues,
especially adipose tissue.[1] Their metabolism and elimination can be influenced by
interactions with drug transporters such as P-glycoprotein.

Conclusion

1,13-Tridecanolide is a naturally occurring macrocyclic lactone with well-defined
physicochemical properties but limited biological characterization in the context of drug
development. While it is currently known primarily as a fragrance compound, the diverse and
potent biological activities of other macrocyclic lactones suggest that 1,13-Tridecanolide and
similar simple macrocycles could represent an underexplored area for pharmaceutical
research. Future studies are warranted to investigate its potential pharmacological effects and
to establish any structure-activity relationships that could guide the design of novel therapeutic
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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